molecular formula C7H5N3O3 B8518534 5-Oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid

5-Oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid

Cat. No.: B8518534
M. Wt: 179.13 g/mol
InChI Key: UXVAOQOUWHBNPO-UHFFFAOYSA-N
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Description

5-Oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylic acid is a useful research compound. Its molecular formula is C7H5N3O3 and its molecular weight is 179.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5N3O3

Molecular Weight

179.13 g/mol

IUPAC Name

5-oxo-6H-imidazo[1,2-c]pyrimidine-2-carboxylic acid

InChI

InChI=1S/C7H5N3O3/c11-6(12)4-3-10-5(9-4)1-2-8-7(10)13/h1-3H,(H,8,13)(H,11,12)

InChI Key

UXVAOQOUWHBNPO-UHFFFAOYSA-N

Canonical SMILES

C1=CNC(=O)N2C1=NC(=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 5-oxo-5,6-dihydroimidazo[1,2-c]pyrimidine-2-carboxylate (2.510 mmol, 0.52 g) was suspended in ethanol (20 ml). Cesium carbonate (5.02 mmol, 1.635 g) dissolved in water (4 ml) was added and the resulting mixture was stirred at RT for 3.5 h after which the mixture was refluxed for 8 h. The ethanol was evaporated, and the residue was diluted with water. The pH was adjusted to 4 with 1 M HCl and the solvent was evaporated. The residue was purified by trituration from DMF. 0.137 g of the title compound was obtained. 1H-NMR (400 MHz, CDCl3): δ 7.17-7.31 (m, 2H), 7.86-7.99 (m, 1H).
Quantity
0.52 g
Type
reactant
Reaction Step One
Name
Cesium carbonate
Quantity
1.635 g
Type
reactant
Reaction Step Two
Name
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Three

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